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Compound of Interest

Compound Name: Pigment orange 16

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of all laboratory chemicals is paramount. This guide provides detailed, step-
by-step procedures for the proper disposal of Pigment Orange 16, a non-hazardous
substance, ensuring the safety of laboratory personnel and the protection of the environment.

Immediate Safety and Handling Considerations

While Pigment Orange 16 is not classified as a hazardous substance, proper handling is
crucial to maintain a safe laboratory environment.[1][2][3] It is a stable, non-explosive, and non-
flammable solid.[1][2] Personal protective equipment (PPE) should be worn when handling this
pigment, including dust masks, gloves, and safety glasses.[1][2]

In case of a spill:
 |solate the area: Prevent unnecessary personnel from entering the spill area.

e Clean-up: Spilled material should be picked up mechanically, for instance, by sweeping or
shoveling.[1][2][4] Avoid creating dust.

» Containment: Place the collected material into a suitable container for disposal.

Step-by-Step Disposal Protocol

The disposal of Pigment Orange 16 should always be conducted in accordance with local,
state, and federal regulations.[1][3] Although not classified as hazardous waste under the
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Resource Conservation and Recovery Act (RCRA), it is crucial to follow a structured disposal
process to ensure compliance and best practices in a laboratory setting.[5][6]

» Waste Identification and Segregation:
o Clearly identify the waste as "Pigment Orange 16".

o Even though it is non-hazardous, do not mix it with other chemical waste to avoid
unintended reactions. Store it separately from incompatible materials such as acids and
oxidizing agents.[4][7]

o Container Selection and Labeling:

o Choose a container that is in good condition, compatible with the solid pigment, and has a
secure, leak-proof lid.[8]

o Label the container clearly with the following information:

"Waste Pigment Orange 16"

CAS Number: 6505-28-8

Date of waste generation

Name of the generating laboratory and principal investigator
o Temporary Storage in a Satellite Accumulation Area (SAA):

o Store the labeled waste container in a designated Satellite Accumulation Area within the
laboratory.[7][9]

o The SAA should be at or near the point of generation and under the control of the
laboratory personnel.[8]

o Ensure the container is kept closed except when adding waste.[9][10]

e Arranging for Final Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the waste.

o Provide the EHS department with accurate information about the waste material.

o The recommended disposal method for Pigment Orange 16 is typically landfilling at an
approved waste disposal site.[1][4] Your EHS department will handle the final disposal in
compliance with all regulations.

Quantitative Data Summary

For clarity and quick reference, the following table summarizes key quantitative data related to
Pigment Orange 16.

Property Value Source
CAS Number 6505-28-8 [1][2][11]
Molecular Formula C34H32N606 [31[12]
Melting Point 332°C [3]
Relative Density 1.31-1.60 [3]
Solubility in Water Insoluble [1]

Oral LD50 (rat) > 2000 mg/kg bw [13]
Dermal LD50 (rat) > 2000 mg/kg bw [13]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Pigment Orange 16.
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Caption: Decision workflow for the disposal of Pigment Orange 16.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b021492?utm_src=pdf-body-img
https://www.benchchem.com/product/b021492?utm_src=pdf-body
https://www.benchchem.com/product/b021492?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

. scribd.com [scribd.com]

. zeyachem.net [zeyachem.net]

. Xcolorpigment.com [xcolorpigment.com]
. gelest.com [gelest.com]

. m.youtube.com [m.youtube.com]

. dnr.mo.gov [dnr.mo.govV]

°
~ (o)) )] EaN w N -

. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

» 8. danielshealth.com [danielshealth.com]
e 9. ehrs.upenn.edu [ehrs.upenn.edu]

e 10. vumc.org [vumc.org]

e 11. vijaychemical.com [vijaychemical.com]
e 12. Page loading... [wap.guidechem.com]
e 13. echemi.com [echemi.com]

 To cite this document: BenchChem. [Proper Disposal of Pigment Orange 16 in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021492#pigment-orange-16-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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